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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of Disperse Red 86 in various areas of polymer science research. Disperse Red 86, an

anthraquinone-based dye, is primarily known for its application in dyeing synthetic fibers.

However, its unique photophysical properties and potential for chemical modification open up

avenues for its use in more advanced research fields, including functional polymers, stimuli-

responsive materials, and as a probe for polymer characterization.

Conventional Application: Dyeing of Hydrophobic
Polymers
Disperse Red 86 is extensively used for dyeing hydrophobic polymers, most notably

polyethylene terephthalate (PET), due to its insolubility in water and affinity for non-polar

materials. The dyeing process involves the diffusion of the dye molecules into the amorphous

regions of the polymer matrix at elevated temperatures.

The following table summarizes typical performance data for Disperse Red 86 on polyester

fabric. These values can vary based on the specific dyeing conditions and the quality of the dye

and fabric.
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Property Test Method Result

Color Strength (K/S) ISO 105-J01 15-20

Light Fastness AATCC 16.3 5-6

Washing Fastness AATCC 61 4-5

Rubbing Fastness (Dry) AATCC 8 4-5

Rubbing Fastness (Wet) AATCC 8 4

Sublimation Fastness AATCC 117 4-5

This protocol describes a standard laboratory procedure for dyeing polyester fabric with

Disperse Red 86 using a high-temperature exhaust method.

Materials:

Polyester fabric (pre-scoured and heat-set)

Disperse Red 86

Dispersing agent (e.g., sodium lignosulfonate)

Acetic acid (to adjust pH)

Deionized water

Laboratory-scale dyeing machine (e.g., Mathis Labomat)

Procedure:

Dye Bath Preparation:

Prepare a stock dispersion of Disperse Red 86 (e.g., 1% w/v) by pasting the dye with a

small amount of dispersing agent and then adding hot deionized water.

Fill the dyeing vessel with deionized water to the desired liquor ratio (e.g., 20:1).
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Add the required amount of the dye stock dispersion to the dye bath.

Add a dispersing agent (e.g., 1 g/L) to the dye bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dyeing Cycle:

Introduce the polyester fabric into the dye bath at room temperature.

Raise the temperature of the dye bath to 130°C at a rate of 2°C/minute.

Hold the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.

Cool the dye bath to 70°C at a rate of 3°C/minute.

Post-Treatment:

Drain the dye bath.

Rinse the dyed fabric with hot water.

Perform a reduction clearing process to remove unfixed surface dye. This is typically done

with a solution of sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L) at 70-80°C for

15-20 minutes.

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute acetic acid solution.

Rinse again with cold water and air dry.

High-temperature exhaust dyeing workflow for polyester.

Advanced Application: Photo-polymerization and
Functional Polymers
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Recent findings suggest that Disperse Red 86 can act as a reactive cross-linking agent in

polymeric photoinitiators due to its ability to undergo photo-polymerization upon UV radiation

exposure.[1] This opens up possibilities for synthesizing functional polymers and hydrogels

where the dye is covalently integrated into the polymer network.

This hypothetical protocol outlines how Disperse Red 86 could be used to create a photo-

crosslinked hydrogel. This could be relevant for applications in drug delivery, tissue

engineering, or as a sensor material.

Materials:

A water-soluble polymer with photoreactive groups (e.g., polyvinyl alcohol with pendant

methacrylate groups)

Disperse Red 86

A suitable solvent (e.g., dimethyl sulfoxide, DMSO)

A UV light source (e.g., 365 nm)

Procedure:

Preparation of the Polymer-Dye Solution:

Dissolve the functionalized polymer in DMSO to a desired concentration (e.g., 10% w/v).

Dissolve Disperse Red 86 in the polymer solution to a concentration that allows for

efficient photo-crosslinking without excessive light absorption by the bulk solution (e.g.,

0.1-1% w/w relative to the polymer).

Stir the solution until homogeneous.

Photo-Crosslinking:

Cast the polymer-dye solution into a mold of the desired shape (e.g., a thin film or a

specific 3D structure).
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Expose the solution to UV light for a specified period. The exposure time will depend on

the intensity of the UV source, the concentration of the dye, and the thickness of the

sample.

The Disperse Red 86 molecules absorb the UV radiation and initiate cross-linking between

the polymer chains, forming a solid hydrogel.

Purification:

Immerse the crosslinked hydrogel in a large volume of a suitable solvent (e.g., deionized

water) to remove any unreacted monomer, polymer, and dye.

Replace the solvent periodically until no further leaching of the dye is observed.

Workflow for photo-crosslinking a hydrogel with Disperse Red 86.

Research Application: Fluorescent Probe for
Polymer Characterization
Anthraquinone dyes, the class to which Disperse Red 86 belongs, often exhibit fluorescence.

This property can be exploited to use Disperse Red 86 as a molecular probe to study the

microenvironment of polymers. The fluorescence emission spectrum, quantum yield, and

lifetime of the dye can be sensitive to the polarity, viscosity, and temperature of the polymer

matrix.

This protocol describes how the temperature-dependent fluorescence of Disperse Red 86

could be used to determine the glass transition temperature (Tg) of a polymer.

Materials:

Polymer of interest (e.g., Polystyrene, PMMA)

Disperse Red 86

A suitable solvent for both polymer and dye (e.g., toluene, chloroform)

Spin coater
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Fluorescence spectrophotometer with a temperature-controlled sample holder

Procedure:

Sample Preparation:

Prepare a dilute solution of the polymer and a small amount of Disperse Red 86 in the

chosen solvent. The dye concentration should be low enough to avoid aggregation and

self-quenching.

Spin-coat a thin film of the polymer-dye solution onto a quartz slide.

Dry the film under vacuum to remove any residual solvent.

Fluorescence Measurements:

Place the polymer film in the temperature-controlled sample holder of the fluorescence

spectrophotometer.

Excite the sample at the absorption maximum of Disperse Red 86 and record the

fluorescence emission spectrum at various temperatures, starting from below the

expected Tg to above it.

At each temperature, allow the sample to equilibrate before recording the spectrum.

Data Analysis:

Plot the fluorescence intensity at the emission maximum as a function of temperature.

A change in the slope of this plot is expected around the Tg, as the mobility of the polymer

chains affects the non-radiative decay pathways of the excited dye molecules.

The inflection point in the plot can be correlated with the Tg of the polymer.

Workflow for Tg determination using fluorescence spectroscopy.
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Potential Application in Drug Delivery and Stimuli-
Responsive Systems
The incorporation of Disperse Red 86 into polymer matrices, either physically or through

covalent bonding, could lead to the development of novel drug delivery systems or stimuli-

responsive materials. For instance, the dye could be encapsulated within polymer

nanoparticles, and its release could be triggered by a specific stimulus. Alternatively, polymers

functionalized with Disperse Red 86 could exhibit changes in their properties (e.g., color,

fluorescence) in response to environmental changes such as pH or temperature, making them

suitable for sensor applications.

While specific protocols for these applications using Disperse Red 86 are not yet established in

the literature, the general principles of creating such systems can be applied. For example,

Disperse Red 86 could be loaded into thermo-responsive polymer hydrogels, and its release

profile could be studied as a function of temperature.

Disclaimer: The advanced applications and their corresponding protocols described herein are

based on the known properties of Disperse Red 86 and the broader class of anthraquinone

dyes. These are intended to serve as a starting point for further research and development.

Experimental conditions will need to be optimized for specific polymer systems and

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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